Cas no 27160-72-1 (Curan-17-oic acid,2,16,19,20-tetradehydro-10-hydroxy-, methyl ester, (19E)- (9CI))

• Product Name: Curan-17-oic acid,2,16,19,20-tetradehydro-10-hydroxy-, methyl ester, (19E)- (9CI)
• CAS No: 27160-72-1
• MF: C₂₀H₂₂N₂O₃
• MW: 338.400285243988
• CID: 273650
• PubChem ID: 5458504
• Update Time: 2025-04-19

Curan-17-oic acid,2,16,19,20-tetradehydro-10-hydroxy-, methyl ester, (19E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Curan-17-oic acid,2,16,19,20-tetradehydro-10-hydroxy-, methyl ester, (19E)- (9CI)
• SEWARINE
• 10-Hydroxy-8-methyl-3-(2-propynyl)-1,2,3,4-tetrahydro-5H-(1)benzopyrano(3,4-c)pyrid-5-one
• 10-hydroxy-8-methyl-3-prop-2-ynyl-1,2,3,4-tetrahydro-chromeno[3,4-c]pyridin-5-one
• 5H-(1)Benzopyrano(3,4-c)pyrid-5-one, 1,2,3,4-tetrahydro-10-hydroxy-8-methyl-3-(2-propynyl)-
• 5H-[1]Benzopyrano[3,4-c]pyridin-5-one,1,2,3,4-tetrahydro-10-hydroxy-8-methyl-3-(2-propyn-1-yl)-
• AC1NUTYT
• AG-E-86942
• BRN 0619476
• CTK4F9424
• LS-39899
• 27160-72-1
• CHEMBL2002922
• NSC-263476
• methyl (12E)-12-ethylidene-4-hydroxy-8,14-diazapentacyclo[9.5.2.01,9.02,7.014,17]octadeca-2(7),3,5,9-tetraene-10-carboxylate
• NSC263476

• Inchi： 1S/C20H22N2O3/c1-3-11-10-22-7-6-20-14-8-12(23)4-5-15(14)21-18(20)17(19(24)25-2)13(11)9-16(20)22/h3-5,8,13,16,21,23H,6-7,9-10H2,1-2H3/b11-3-
• InChI Key： BVYFBTHLXBZJTR-JYOAFUTRSA-N
• SMILES： O(C)C(C1=C2C3(C4C=C(C=CC=4N2)O)CCN2C/C(=C/C)/C1CC23)=O

Computed Properties

• Exact Mass: 338.16300
• Monoisotopic Mass: 338.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8A^2
• XLogP3: 2

Experimental Properties

• Density: 1.37g/cm3
• Boiling Point: 537.1ºC at 760 mmHg
• Flash Point: 278.6ºC
• Refractive Index: 1.686
• PSA: 61.80000
• LogP: 2.61260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Strychnos alkaloids Strychnos alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Strychnos alkaloids
• Natural Products and Extracts Plant Extracts Plant based Rhazya stricta